Cas no 617-97-0 (3-methylbenzene-1-sulfonic acid)

3-methylbenzene-1-sulfonic acid structure
617-97-0 structure
3-methylbenzene-1-sulfonic acid
617-97-0
C7H8O3S.H2O
190.2169
MFCD00167130
508838
105362

3-methylbenzene-1-sulfonic acid Properties

Names and Identifiers

    • 3-Methylbenzenesulfonic acid hydrate
    • 3-methylbenzenesulfonic acid
    • Benzenesulfonic acid,3-methyl-
    • M-TOLUENESULPHONIC ACID MONOHYDRATE
    • m-Toluenesulfonic acid
    • m-Methylbenzenesulfonic acid
    • 3-methylbenzene-1-sulfonic acid
    • NS00122473
    • DTXSID50860555
    • EN300-223515
    • Q27236302
    • meta-toluene sulfonic acid
    • SCHEMBL136546
    • NCIOpen2_001230
    • CS-0240048
    • 07F29K368Y
    • Z1222423483
    • M-TOLUENESULPHONIC ACID MONOHYDRATE, 97
    • 5-Methylbenzenesulfonic acid
    • Benzenesulfonic acid, 3-methyl-
    • 617-97-0
    • Toluene-3-sulfonic acid
    • TOLUENE-M-SULFONIC ACID
    • 3-methylbenzenesulfonicacid
    • AKOS015940133
    • AS-64317
    • DS-015494
    • UNII-07F29K368Y
    • G69535
    • +Expand
    • MFCD00167130
    • JDQDSEVNMTYMOC-UHFFFAOYSA-N
    • InChI=1S/C7H8O3S/c1-6-3-2-4-7(5-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)
    • O=S(C1=CC=CC(C)=C1)(O)=O

Computed Properties

  • 190.03
  • 1
  • 3
  • 1
  • 172.019
  • 11
  • 214
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1
  • 62.8A^2

Experimental Properties

  • 85.87
  • 1.562
  • 155-156 ºC
  • 1.340

3-methylbenzene-1-sulfonic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EJF7-100mg
M-TOLUENESULPHONIC ACID MONOHYDRATE, 97
 617-97-0 95% +(Drying loss 10%max)
100mg
 $55.00
A2B Chem LLC
AG77555-100mg
3-Methylbenzenesulfonic acid
 617-97-0 95%
100mg
 $63.00 2024-04-19
Alichem
A019088239-5g
3-Methylbenzenesulfonic acid
 617-97-0 95%
5g
 $940.90 2023-09-01
Ambeed
A137472-100mg
3-Methylbenzenesulfonic acid
 617-97-0 98%
100mg
 $73.0 2024-08-02
Chemenu
CM133308-1g
3-methylbenzenesulfonic acid
 617-97-0 95%
1g
 $299 2023-01-09
Crysdot LLC
CD12053808-1g
3-Methylbenzenesulfonic acid
 617-97-0 95+%
1g
 $317 2024-07-24
Enamine
EN300-223515-0.05g
3-methylbenzene-1-sulfonic acid
 617-97-0 95%
0.05g
 $19.0 2024-06-20
eNovation Chemicals LLC
D766383-1g
M-TOLUENESULPHONIC ACID MONOHYDRATE, 97
 617-97-0 95%
1g
 $235 2022-10-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1310718-1g
3-Methylbenzene-1-sulfonic acid
 617-97-0 98+%
1g
 ￥3013.00 2024-05-06

3-methylbenzene-1-sulfonic acid Synthesis

Synthetic Circuit 1

108-88-3 108-88-3
617-97-0 617-97-0
104-15-4 104-15-4
88-20-0 88-20-0
Reaction Conditions
1.1 Reagents: Sulfur trioxide ;  58.5 °C
Reference
Study on the sulfonation of toluene with SO3 in microreactor
Chen, Yanquan; et al, Huaxue Fanying Gongcheng Yu Gongyi, 2013, 29(3), 253-259

Synthetic Circuit 2

108-88-3 108-88-3
617-97-0 617-97-0
6192-52-5 6192-52-5
88-20-0 88-20-0
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt → 100 °C; 30 min, 90 - 100 °C; 10 min, 90 - 100 °C
Reference
Improvement of the preparation experiment of p-toluenesulfonic acid
Li, Shu-an; et al, Shiyanshi Yanjiu Yu Tansuo, 2005, 24(11), 43-45

3-methylbenzene-1-sulfonic acid Preparation Products

3-methylbenzene-1-sulfonic acid Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:617-97-0)
LEI JING LI
15102714773
1178380033@qq.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:617-97-0)
CHEN DAN DAN
15827180502
1148980033@qq.com

3-methylbenzene-1-sulfonic acid Related Literature

617-97-0 (3-methylbenzene-1-sulfonic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:617-97-0)3-methylbenzene-1-sulfonic acid
A918523
99%/99%
1g/5g
307.0/1059.0